4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C23H20ClFN2O2
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C23H20ClFN2O2/c1-13-20(23(29)27-17-10-5-4-9-16(17)25)21(14-7-2-3-8-15(14)24)22-18(26-13)11-6-12-19(22)28/h2-5,7-10,21,26H,6,11-12H2,1H3,(H,27,29)
• InChI Key: CXFWTZCBJDCDLL-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=CC=C3Cl)C(=O)NC4=CC=CC=C4F

Description

4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as CFM-2, is a synthetic compound that has been developed for scientific research purposes. It belongs to the class of quinolinecarboxamides and has been found to have potential applications in the field of neuroscience.

Mechanism of Action

4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide acts as a competitive antagonist of the NMDA receptor by binding to the glycine site of the receptor. This prevents the binding of glycine, which is an essential co-agonist of the NMDA receptor, and blocks the activation of the receptor. This leads to a reduction in the influx of calcium ions into the neurons, which is a key step in the excitotoxicity cascade that occurs in neurological disorders.
Biochemical and Physiological Effects:
4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to have several biochemical and physiological effects in animal models. It has been found to reduce the levels of oxidative stress markers and pro-inflammatory cytokines in the brain, which are associated with neurodegenerative diseases. It has also been shown to improve the cognitive function and motor coordination in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several advantages for lab experiments. It is a highly selective antagonist of the NMDA receptor, which makes it a valuable tool for studying the role of this receptor in neurological disorders. It also has good bioavailability and can be administered orally, which makes it easy to use in animal models. However, 4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has some limitations as well. It has a short half-life and is rapidly metabolized in the body, which requires frequent dosing in animal models. It also has poor solubility in water, which can limit its use in certain experiments.

Future Directions

4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several potential future directions for scientific research. It could be further studied for its potential applications in the treatment of neurological disorders such as stroke, traumatic brain injury, and neurodegenerative diseases. It could also be used as a tool for studying the role of the NMDA receptor in synaptic plasticity and learning and memory processes. Further research could also focus on developing more potent and selective antagonists of the NMDA receptor based on the structure of 4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide.

Synthesis Methods

The synthesis of 4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves a multi-step process that starts with the reaction of 2-chloroaniline with 2-fluorobenzaldehyde to form the corresponding Schiff base. This is followed by a reduction reaction using sodium borohydride to obtain the intermediate compound. The final step involves the reaction of the intermediate with cyclohexanone in the presence of acetic anhydride and a catalyst to form the desired product.

Scientific Research Applications

4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential applications in the field of neuroscience. It has been found to be a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor that plays a key role in synaptic plasticity and learning and memory processes. 4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.